![molecular formula C20H24N2O3 B5555402 N-[2-(4-methylphenoxy)ethyl]-4-(4-morpholinyl)benzamide](/img/structure/B5555402.png)
N-[2-(4-methylphenoxy)ethyl]-4-(4-morpholinyl)benzamide
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Description
N-[2-(4-methylphenoxy)ethyl]-4-(4-morpholinyl)benzamide, also known as GW 501516, is a synthetic drug that is classified as a PPARδ (peroxisome proliferator-activated receptor delta) agonist. It was first developed in the 1990s by GlaxoSmithKline as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity in the bodybuilding and athletic communities due to its ability to enhance endurance and stamina.
Scientific Research Applications
Synthesis and Antimicrobial Properties
N-[2-(4-methylphenoxy)ethyl]-4-(4-morpholinyl)benzamide and its derivatives have been explored for their antimicrobial properties. For example, the synthesis of new acylthiourea derivatives has demonstrated activity against both Gram-positive and Gram-negative bacteria as well as fungi at low concentrations. These derivatives were prepared through reactions involving similar compounds, showcasing their potential in developing new antimicrobial agents (Limban et al., 2011).
Physicochemical Properties and Toxicity
Research has also been conducted on the physicochemical properties, cytotoxicity, and biodegradability of 4-benzyl-4-methylmorpholinium salts, closely related to this compound. These studies provide insights into the compound's potential environmental impact and safety profile, contributing to the development of new materials with lower toxicity and better biodegradability (Pernak et al., 2011).
Structural Analysis and Coordination Chemistry
Structural analysis and the exploration of coordination chemistry are another area of application. For instance, compounds related to this compound have been synthesized and characterized, highlighting their potential in forming complexes with metals. This research can lead to the development of new materials with specific magnetic, electronic, or catalytic properties (Zhou et al., 2005).
properties
IUPAC Name |
N-[2-(4-methylphenoxy)ethyl]-4-morpholin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-16-2-8-19(9-3-16)25-13-10-21-20(23)17-4-6-18(7-5-17)22-11-14-24-15-12-22/h2-9H,10-15H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLEHJGXPTMFDDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCNC(=O)C2=CC=C(C=C2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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